Cas no 5796-89-4 (Peroxide, nitro1-oxopropyl)

• Product Name: Peroxide, nitro1-oxopropyl
• CAS No: 5796-89-4
• MF: C₃H₅NO₅
• MW: 135.075501203537
• CID: 368459
• PubChem ID: 22041
• Update Time: 2025-04-19

Peroxide, nitro1-oxopropyl Chemical and Physical Properties

Names and Identifiers

• Peroxide, nitro1-oxopropyl
• nitro propaneperoxoate
• peroxypropionyl nitrate
• 1-(Nitroperoxy)propan-1-one
• 5796-89-4
• POPN
• DTXSID90206675
• Peroxide, nitro 1-oxopropyl

• Inchi： 1S/C3H5NO5/c1-2-3(5)8-9-4(6)7/h2H2,1H3
• InChI Key： TXINBPKSWKFMNB-UHFFFAOYSA-N
• SMILES： O(C(CC)=O)O[N+](=O)[O-]

Computed Properties

• Exact Mass: 135.01675
• Monoisotopic Mass: 135.01677226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.8309 (rough estimate)
• Boiling Point: 248.72°C (rough estimate)
• Refractive Index: 1.4940 (estimate)
• PSA: 78.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxoanionic compounds Organic nitrates Peroxyacyl nitrates